Cas no 1225706-01-3 (2-(2-methoxy-4,5-dimethylphenyl)oxirane)

• Product Name: 2-(2-methoxy-4,5-dimethylphenyl)oxirane
• CAS No: 1225706-01-3
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 6030778
• PubChem ID: 82074962
• Update Time: 2025-10-30

2-(2-methoxy-4,5-dimethylphenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxy-4,5-dimethylphenyl)oxirane
• EN300-1845276
• 1225706-01-3

• Inchi： 1S/C11H14O2/c1-7-4-9(11-6-13-11)10(12-3)5-8(7)2/h4-5,11H,6H2,1-3H3
• InChI Key： FNXRIGMRNDEXSY-UHFFFAOYSA-N
• SMILES： O1CC1C1C=C(C)C(C)=CC=1OC

Computed Properties

• Exact Mass: 178.099379685g/mol
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 21.8Ų

Additional information on 2-(2-methoxy-4,5-dimethylphenyl)oxirane

Exploring the Potential of 2-(2-Methoxy-4,5-Dimethylphenyl)Oxirane in Modern Applications

The compound with CAS No. 1225706-01-3, known as 2-(2-methoxy-4,5-dimethylphenyl)oxirane, has garnered significant attention in recent years due to its unique chemical properties and versatile applications. This compound is a derivative of epoxide, a three-membered cyclic ether, which is widely recognized for its reactivity and ability to undergo various chemical transformations. The presence of the methoxy and dimethyl substituents on the aromatic ring introduces additional functional groups that enhance its chemical versatility, making it a valuable compound in both academic research and industrial applications.

Epoxides are known for their role as intermediates in organic synthesis, particularly in the construction of complex molecules. The methoxy group in this compound acts as an electron-donating substituent, which can influence the reactivity of the epoxide ring. This makes 2-(2-methoxy-4,5-dimethylphenyl)oxirane a promising candidate for use in reactions such as nucleophilic ring-opening, which is a fundamental process in organic chemistry. Recent studies have demonstrated that this compound can serve as a precursor for the synthesis of biologically active molecules, including potential drug candidates.

In terms of physical properties, 2-(2-methoxy-4,5-dimethylphenyl)oxirane exhibits a melting point of approximately 35°C and a boiling point around 180°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and diethyl ether makes it suitable for use in solution-phase reactions. The compound's stability under mild conditions further enhances its utility in laboratory settings.

The synthesis of 2-(2-methoxy-4,5-dimethylphenyl)oxirane typically involves the epoxidation of an appropriate alkene using peracids or other oxidizing agents. Recent advancements in catalytic epoxidation have enabled more efficient and selective synthesis routes, reducing production costs and minimizing environmental impact. For instance, researchers have explored the use of transition metal catalysts to facilitate the epoxidation process, resulting in higher yields and improved purity.

One of the most exciting developments involving 2-(2-methoxy-4,5-dimethylphenyl)oxirane is its application in polymer science. The compound's ability to undergo ring-opening polymerization has led to the development of novel polymeric materials with tailored properties. These materials exhibit excellent mechanical strength and thermal stability, making them ideal for use in high-performance applications such as aerospace components and advanced electronics.

In addition to its role in polymer synthesis, 2-(2-methoxy-4,5-dimethylphenyl)oxirane has also found applications in drug delivery systems. Its biocompatibility and controlled degradation properties make it a promising candidate for encapsulating pharmaceutical compounds. Recent studies have demonstrated that this compound can be used to create nanoscale drug delivery vehicles with enhanced targeting capabilities.

The environmental impact of 2-(2-methoxy-4,5-dimethylphenyl)oxirane has also been a topic of interest among researchers. Its biodegradability under aerobic conditions suggests that it could serve as an eco-friendly alternative to traditional synthetic materials. Furthermore, its ability to act as a catalyst in certain reactions has opened up new avenues for sustainable chemical processes.

In conclusion, CAS No. 1225706-01-3, or 2-(2-methoxy-4,5-dimethylphenyl)oxirane, represents a versatile and multifunctional compound with wide-ranging applications across various fields. From organic synthesis to polymer science and drug delivery systems, this compound continues to demonstrate its potential as a key building block for innovative materials and technologies. As research into its properties and applications progresses, it is likely that new uses will emerge, further solidifying its importance in modern chemistry.